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Compound of Interest

1-(2-

Compound Name: Chlorophenyl)cyclobutanecarbonit
rile

CAS No.: 28049-59-4

Cat. No.: B1503410

Get Quote

\ J

An In-depth Technical Guide to 1-(2-Chlorophenyl)cyclobutanecarbonitrile

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development and chemical synthesis. It delves into the core
characteristics, synthesis, applications, and handling of 1-(2-
Chlorophenyl)cyclobutanecarbonitrile, moving beyond a simple data sheet to provide field-
proven insights and mechanistic understanding.

Core Compound Identification and Physicochemical
Profile

1-(2-Chlorophenyl)cyclobutanecarbonitrile is a substituted nitrile featuring a cyclobutane
ring attached to a 2-chlorophenyl group at a quaternary carbon center. This unique structural
arrangement, combining a strained aliphatic ring with an aromatic system, makes it a valuable
intermediate in synthetic chemistry.
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Its primary identifier is its CAS Number: 28049-59-4[1]. It is crucial to distinguish this from its
isomer, 1-(4-chlorophenyl)cyclobutanecarbonitrile (CAS Number: 28049-61-8), as their
synthetic utility and physical properties can differ[2][3].

Key Physicochemical Data

The properties of this compound are essential for its application in experimental design,
influencing solvent choice, reaction temperature, and purification methods.

Property Value Source
CAS Number 28049-59-4 [1]
Molecular Formula C11H10CIN [1]
Molecular Weight 191.66 g/mol [1]
Appearance Yellow solid [4]

Room Temperature, Sealed in

Storage Temperature [1]
Dry

Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 1 [1]
Complexity 236 [1]
LogP 3.285 [1]

Note: Some physical data such as boiling point and density are more readily published for the
4-chloro isomer (CAS 28049-61-8) and should be used with caution as approximations for the
2-chloro isomer.[2][5][6]

Synthesis Strategy: Mechanistic Insights and
Protocol

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/160008
https://www.scbt.com/p/1-4-chlorophenyl-cyclobutane-carbonitrile-28049-61-8
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.myskinrecipes.com/shop/th/cyclobutane-derivatives/162273-1-2-chlorophenylcyclobutane-1-carbonitrile.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/160008
http://www.ichemical.com/products/28049-61-8.html
https://chemdad.com/index.php?c=article&id=76493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The construction of the quaternary carbon center on the cyclobutane ring is the key challenge
in synthesizing this molecule. A robust and logical approach involves a nucleophilic substitution
pathway utilizing a carbanion intermediate.

Proposed Synthesis Workflow: Double Alkylation

A highly effective method is the reaction of 2-chlorophenylacetonitrile with 1,3-dibromopropane
in the presence of a strong, non-nucleophilic base.
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Caption: Proposed synthesis workflow for 1-(2-Chlorophenyl)cyclobutanecarbonitrile.
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Causality Behind Experimental Choices

Choice of Base: A strong base like Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA)
is required. The proton on the carbon adjacent to both the phenyl ring and the nitrile group is
acidic due to the resonance stabilization of the resulting carbanion. A weaker base would not
achieve complete deprotonation, leading to low yields.

Reactant Stoichiometry: Using a slight excess of 1,3-dibromopropane can favor the initial
alkylation, but controlling stoichiometry is key to minimizing polymerization and maximizing
the intramolecular cyclization step.

Aprotic Solvent: An aprotic solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF)
is essential. Protic solvents (like water or alcohols) would neutralize the carbanion
intermediate, halting the reaction.

Step-by-Step Experimental Protocol

Inert Atmosphere: Set up a flame-dried, three-neck round-bottom flask equipped with a
magnetic stirrer, dropping funnel, and nitrogen inlet. Maintain a positive pressure of dry
nitrogen throughout the reaction.

Base Suspension: Suspend 2.2 equivalents of sodium hydride (60% dispersion in mineral
oil) in anhydrous THF.

Carbanion Formation: Dissolve 1.0 equivalent of 2-chlorophenylacetonitrile in anhydrous
THF and add it dropwise to the NaH suspension at 0°C. Allow the mixture to stir for 30
minutes at room temperature to ensure complete formation of the anion.

Alkylation: Add 1.1 equivalents of 1,3-dibromopropane dropwise to the reaction mixture at
0°C. After the addition is complete, allow the reaction to warm to room temperature and then
reflux for 4-6 hours, monitoring by TLC.

Quenching: After the reaction is complete, cool the flask to 0°C and carefully quench the
excess NaH by the slow, dropwise addition of ethanol, followed by saturated aqueous
ammonium chloride solution.
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o Extraction & Purification: Transfer the mixture to a separatory funnel and extract with ethyl
acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography on silica gel.

Applications in Pharmaceutical & Chemical
Development

The true value of 1-(2-Chlorophenyl)cyclobutanecarbonitrile lies in its utility as a versatile
building block. The nitrile functional group is a linchpin for a wide array of chemical
transformations.

Key Precursor Role

While this specific molecule is not the most cited precursor for the anesthetic Ketamine, its
structure is highly analogous to key intermediates. The synthesis of Ketamine often involves
reacting 2-chlorobenzonitrile with a Grignard reagent, and subsequent transformations.[7][8]
The principles of its reactivity are directly applicable. More directly, the 4-chloro isomer is a
known intermediate in preparing metabolites of the anti-obesity drug Sibutramine,
demonstrating the pharmaceutical relevance of this molecular scaffold.[2][6][9]

The Nitrile Group: A Hub for Chemical Transformation

The cyano (nitrile) group can be readily converted into other critical functional groups, making it
a powerful synthetic handle.
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Caption: Synthetic utility of the nitrile functional group.

» Reduction to Amines: The nitrile can be reduced using powerful reducing agents like Lithium
Aluminum Hydride (LiAIH4) or catalytic hydrogenation to yield a primary amine. This opens
the door to amide bond formation and other amine-based chemistries.

o Hydrolysis to Carboxylic Acids: Acid- or base-catalyzed hydrolysis converts the nitrile to a
carboxylic acid, a fundamental functional group in many active pharmaceutical ingredients
(APIs).

o Reaction with Grignard Reagents: Treatment with a Grignard reagent (R-MgBr) followed by
an acidic workup yields a ketone, providing a method for carbon-carbon bond formation and
introducing a carbonyl group.

Analytical Characterization Workflow

Confirming the identity and purity of 1-(2-Chlorophenyl)cyclobutanecarbonitrile is
paramount. A multi-technique approach is standard practice.
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Technique

Expected Results & Interpretation

1H NMR

Aromatic Region: Complex multiplets between
~7.2-7.5 ppm corresponding to the 4 protons on
the 2-chlorophenyl ring. Aliphatic Region:
Multiple complex signals between ~2.0-3.0 ppm
for the 6 protons of the cyclobutane ring. The
complexity arises from geminal and vicinal

coupling.

13C NMR

Aromatic Carbons: 6 signals in the aromatic
region (~125-140 ppm). Nitrile Carbon (C=N): A
characteristic signal around ~120-125 ppm.
Quaternary Carbon: A signal for the carbon
attached to the phenyl, nitrile, and two
cyclobutane carbons. Cyclobutane Carbons
(CH2): Signals in the aliphatic region (~15-40
ppm).

IR Spectroscopy

Key Diagnostic Peak: A sharp, medium-intensity
absorbance at ~2240-2260 cm~1 corresponding
to the C=N stretch. This peak is often a primary

indicator of a successful synthesis.

Mass Spec (MS)

Molecular lon (M*): A characteristic pair of
peaks for the molecular ion at m/z 191 and 193,
reflecting the natural isotopic abundance of 3°Cl
and 37Cl in an approximate 3:1 ratio.
Fragmentation: Potential loss of the nitrile group

(M-26) or fragmentation of the cyclobutane ring.

Safety, Handling, and Storage

Proper handling of this chemical is essential for laboratory safety. The following information is

synthesized from safety data sheets for this class of compounds[10][11][12].

© 2026 BenchChem. All rights reserved.

8/11 Tech Support


https://www.biosynth.com/Files/MSDS/ID/72/MSDS_ID72468_2000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC170720250&productDescription=1-4-CHLOROPHENYL-1-CYC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F469963.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Aspect Guideline

Acute Toxicity 4 (Oral, Dermal, Inhalation).
Hazard Class . Co
Causes skin and eye irritation.[2]

Signal Word Warning

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H332: Harmful if inhaled.[2][5]

Hazard Statements

Chemical-resistant gloves (e.qg., nitrile), safety
) ) goggles or face shield, and a lab coat. Work
Personal Protective Equipment (PPE) . _
should be conducted in a well-ventilated fume

hood.[5]

Avoid contact with skin, eyes, and clothing.
Handling Avoid ingestion and inhalation. Wash hands
thoroughly after handling.[10][12]

Store in a tightly closed container in a dry, cool,

and well-ventilated area. Keep away from

Storage : : : I
incompatible materials such as strong oxidizing
agents.[1][11]

Dispose of contents and container in

Disposal accordance with local, regional, national, and

international regulations.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclobutanecarbonitrile-cas-number-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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